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Compound of Interest

1-(2-Chlorophenyl)-4-
Compound Name:

(methylsulfonyl)piperazine
CAS No.: 150557-75-8

Cat. No.: B350431

Get Quote

Executive Summary

1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine is a critical pharmaceutical intermediate,
structurally characteristic of aryl-piperazine scaffolds used in psychotropic and antihistamine
drug development (e.g., Lurasidone, Trazodone analogs). Its solubility profile is governed by
the interplay between the lipophilic 2-chlorophenyl moiety and the polar, hydrogen-bond-
accepting methylsulfonyl group.[1]

This guide provides a comprehensive analysis of its solubility behavior, establishing a
standardized protocol for solvent selection in purification, crystallization, and formulation
processes.[1]

Physicochemical Profile & Structural Analysis[1][2]
[3]

Understanding the molecular architecture is the first step in predicting solubility behavior.[1]
The molecule consists of a central piperazine ring substituted at the N1 and N4 positions.[1]
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Property Value (Estimated/Calc.) Structural Implication
Molecular Formula C11H15CIN202S Moderate Molecular Weight
. Small molecule, likely
Molecular Weight ~274.77 g/mol ) )
crystalline solid
Lipophilic: Poor water
LogP (Octanol/Water) ~1.8-2.2 solubility; good organic

solubility

pKa (Piperazine N1)

~2.5 = 3.0 (Aniline-like)

Weakly Basic: N1 is attached
to an electron-withdrawing
chlorophenyl ring, reducing
basicity.[1][2]

The sulfonyl group removes

pKa (Sulfonamide N4) Neutral o

basicity from N4.

No -NH or -OH groups
H-Bond Donors 0 i

(aprotic).

Good solubility in protic
H-Bond Acceptors 4 (0=S=0, N)

solvents (Alcohols).[1]

Structural Logic[1]

o The Sulfonyl Group (SOz2Me): Acts as a strong dipole, enhancing solubility in polar aprotic

solvents (DMSO, DMF) and polar protic solvents (Methanol) compared to a simple alkyl-

piperazine.[1]

e The 2-Chlorophenyl Group: Provides significant lipophilicity and pi-pi stacking potential,

driving solubility in chlorinated solvents (DCM) and aromatics (Toluene), while limiting water

solubility.[1]

Solubility Profile in Different Solvents

The following data categorizes solvent compatibility based on the "Like Dissolves Like"

principle and Hansen Solubility Parameters (HSP).
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Table 1: Predicted Solubility Classification

Note: Solubility is temperature-dependent. Values are estimates for 25°C.
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Solvent Class

Specific Solvent

Solubility Rating

Mechanism of
Action

Very High (>100

Strong dipole-dipole

Polar Aprotic DMSO interactions with
mg/mL)
sulfonyl group.
Very High (>100 Excellent solvation of
DMF / NMP ) )
mg/mL) the piperazine core.[1]
) Dispersion forces
) Dichloromethane ) ) )
Chlorinated High (>50 mg/mL) interact with the
(DCM) )
chlorophenyl ring.[1]
Similar to DCM;
Chloroform High (>50 mg/mL) excellent for
extraction.[1]
) Moderate-High (20-50  H-bonding with
Polar Protic Methanol
mg/mL) sulfonyl oxygens.
Good solvent for
Moderate (10-30 o
Ethanol recrystallization (often

mg/mL)

with water).[1]

Isopropanol (IPA)

Low-Moderate (5-15
mg/mL)

Reduced solubility
due to steric bulk;

good anti-solvent.

Moderate (10-25

Standard organic

Ethers/Esters Ethyl Acetate )
mg/mL) solvent for extraction.
Excellent general
THF High (>50 mg/mL) solvent for this class.
[1]
Hydrophobic
Very Low (<0.1 )
Aqueous Water (pH 7) dominance of the

mg/mL)

chlorophenyl group.[1]

Water (pH 1-2)

Low (<1 mg/mL)

N1 is weakly basic;

protonation is difficult
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due to phenyl ring.[1]

Lack of polar
Non-Polar n-Hexane / Heptane Insoluble interactions; effective
anti-solvent.

Experimental Protocols (Self-Validating Systems)

To determine the exact solubility for regulatory or process control, use the Equilibrium Solubility
Method (Shake-Flask).[1] This protocol ensures thermodynamic stability is reached.[1]

Protocol A: Shake-Flask Solubility Determination

e Preparation: Weigh ~50 mg of 1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine into a 4
mL glass vial.

e Solvent Addition: Add 1.0 mL of the target solvent.[1]
» Equilibration:

o Seal vial tightly.[1]

o Agitate at 25°C * 0.5°C for 24 hours (orbital shaker at 200 rpm).

o Visual Check: If fully dissolved, add more solid until a suspension persists (saturation).[1]
e Separation:

o Centrifuge at 10,000 rpm for 10 minutes OR filter through a 0.45 um PTFE filter (pre-
saturated).

o Critical Step: Ensure the filter does not adsorb the compound (validate with a standard
solution).[1]

¢ Quantification:

o Dilute the filtrate (e.g., 1:100) with Mobile Phase.[1]
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o Analyze via HPLC-UV (254 nm).

Protocol B: Recrystallization Solvent Screening

Obijective: To find the optimal solvent system for purification.
e Primary Solvent: Methanol or Ethanol (Dissolves compound at high T, moderate at low T).[1]
e Anti-Solvent: Water or Heptane (Low solubility).[1]

e Procedure: Dissolve 1g in minimal hot Ethanol (60°C). Slowly add Water until turbidity
appears.[1] Cool to 0°C. Harvest crystals.

Visualization: Solubility Determination Workflow

The following diagram illustrates the logical flow for determining solubility and selecting a
crystallization system.
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Caption: Workflow for thermodynamic solubility determination and application to crystallization
strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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